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An In-depth Technical Guide to the Physicochemical Properties of 2,4-Dichloro-7-
methylquinazoline

Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,4-Dichloro-7-methylquinazoline (CAS No: 25171-19-1), a key heterocyclic

intermediate in contemporary drug discovery and medicinal chemistry. Designed for

researchers, scientists, and drug development professionals, this document moves beyond a

simple data sheet to offer in-depth procedural insights and the scientific rationale behind the

experimental determination of critical parameters. We will explore the compound's chemical

identity, solubility, melting point, and spectral characteristics, grounding each section in

authoritative methodologies. The protocols described herein are designed as self-validating

systems, emphasizing the causality behind experimental choices to ensure accuracy and

reproducibility in the laboratory setting.

Introduction: The Quinazoline Scaffold in Drug
Development
The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis

for a multitude of clinically approved therapeutics, particularly in oncology. The reactivity of the

chlorine atoms at the 2 and 4 positions of the quinazoline ring makes compounds like 2,4-
Dichloro-7-methylquinazoline versatile precursors for the synthesis of targeted covalent
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inhibitors and other complex molecular architectures. A thorough understanding of its

physicochemical properties is not merely academic; it is a prerequisite for successful reaction

design, purification, formulation, and ultimately, the development of novel drug candidates. This

guide provides the foundational knowledge and practical methodologies required to fully

characterize this important building block.

Core Chemical Identity
Accurate identification is the bedrock of all subsequent chemical and biological investigation.

2,4-Dichloro-7-methylquinazoline is a solid, typically appearing as a white to light yellow or

light brown crystalline powder.[1] Its fundamental identifiers are summarized below.

Identifier Value Source

IUPAC Name
2,4-dichloro-7-

methylquinazoline

CAS Number 25171-19-1 [2]

Molecular Formula C₉H₆Cl₂N₂ [3]

Molecular Weight 213.07 g/mol

Monoisotopic Mass 211.9908 Da [3]

SMILES
CC1=CC2=C(C=C1)C(=NC(=

N2)Cl)Cl
[3]

InChI

InChI=1S/C9H6Cl2N2/c1-5-2-

3-6-7(4-5)12-9(11)13-

8(6)10/h2-4H,1H3

[3]

InChIKey
BMIRNBNLOBXVPJ-

UHFFFAOYSA-N
[3]

Thermal Properties: Melting Point Analysis
The melting point is a critical indicator of a compound's purity. A sharp, well-defined melting

range is characteristic of a pure substance, whereas impurities typically cause a depression

and broadening of the melting range.[4] For halogenated quinazolines, this value is sensitive to
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the substitution pattern on the aromatic ring. For instance, the parent compound, 2,4-

dichloroquinazoline, has a reported melting point of 116-123°C, while the highly substituted

2,4-Dichloro-6,7-dimethoxyquinazoline melts at a significantly higher temperature of 175-

178°C.[1][5]

Authoritative Protocol: Capillary Melting Point
Determination
The capillary method is the standard pharmacopeial technique for melting point determination.

[6] It provides a reliable and reproducible means of assessing thermal behavior.

Causality in Protocol Design:

Fine Powder: The sample must be a fine powder to ensure uniform heat transfer and efficient

packing within the capillary tube.[6]

Tight Packing: A well-packed sample (2-3 mm height) prevents shrinking or sagging during

heating, which could be misinterpreted as melting.[7]

Slow Ramp Rate: A slow temperature ramp (1-2°C per minute) near the expected melting

point is crucial for thermal equilibrium between the sample, the heating block, and the

thermometer, ensuring an accurate reading. A preliminary, rapid determination can be used

to find the approximate melting point first.[4]

Step-by-Step Methodology:

Sample Preparation: Crush the crystalline 2,4-Dichloro-7-methylquinazoline into a fine

powder using a mortar and pestle.[6]

Loading: Jab the open end of a glass capillary tube into the powder. Invert the tube and tap it

gently on a hard surface to cause the solid to fall to the closed end. Repeat until a packed

column of 2-3 mm is achieved.[7]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.thermofisher.com/order/catalog/product/460730250
https://www.sigmaaldrich.com/AR/es/product/aldrich/550868
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b1370469?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rapid Determination (Optional): Set a fast heating rate (e.g., 10-20°C/min) to quickly identify

an approximate melting range. Allow the apparatus to cool.[6]

Accurate Determination: Using a fresh sample, set the starting temperature to ~15-20°C

below the approximate melting point found in the previous step.[7] Set the ramp rate to 1-2°C

per minute.

Observation & Recording: Record the temperature at which the first drop of liquid appears

(T1) and the temperature at which the last solid crystal liquefies (T2). The melting range is

T1-T2.
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Diagram 1: Melting Point Determination Workflow

Sample Preparation

Measurement

Result

Crush Sample to
Fine Powder

Load into Capillary
(2-3 mm height)

Insert into
Apparatus

Perform Fast Ramp
(Optional Pre-scan)

Perform Slow Ramp
(1-2°C/min)

Observe & Record
Start (T1) and End (T2) of Melt

Report Melting Range
(T1 - T2)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Shake-Flask Solubility Workflow
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Diagram 3: Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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